Cas no 18264-71-6 (2,2'-Dinitrodiphenylamine)

• Product Name: 2,2'-Dinitrodiphenylamine
• CAS No: 18264-71-6
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• MDL: MFCD01861530
• CID: 50989
• PubChem ID: 87533
• Update Time: 2025-08-01

2,2'-Dinitrodiphenylamine Chemical and Physical Properties

Names and Identifiers

• Bis(2-nitrophenyl)amine
• 2,2'-Dinitrodiphenylamine
• 2-nitro-N-(2-nitrophenyl)aniline
• 2,10-DODECADIYNE
• 2.2'-Dinitro-diphenylamin
• Bis-(2-nitro-phenyl)-amin
• bis-(2-nitro-phenyl)-amine
• di(o-nitrophenyl)amine
• HN(o-PhNO2)2
• N-(2-Nitrophenyl)-2-nitroaniline
• RENCFAVKFWOLJJ-UHFFFAOYSA-N
• FT-0659250
• MFCD01861530
• AS-49878
• SR-01000205829-1
• 2,2'-Dinitrophenylamine
• NS00026012
• 18264-71-6
• CS-0361222
• HMS3086O13
• CHEMBL2140493
• 2, 2'-Dinitrodiphenylamine
• 2-Nitro-N-(2-nitrophenyl)benzenamine
• AKOS003599863
• N11860
• SCHEMBL397773
• NSC 68781
• EINECS 242-138-6
• Diphenylamine, 2,2'-dinitro-
• methyl 3-[8,13-bis[1-(2-hydroxyethoxy)ethyl]-18-(3-methoxy-3-oxo-propyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
• 2-Nitro-N-(2-nitrophenyl)aniline #
• NSC-68781
• NSC68781
• SMR001559583
• A812716
• Benzenamine, 2-nitro-N-(2-nitrophenyl)-
• SR-01000205829
• Diphenylamine,2'-dinitro-
• DTXSID30171313
• 2,2/'-Dinitrodiphenylamine
• Hydroxy(2-(2-(hydroxy(oxido)amino)anilino)phenyl)azane oxide
• NCIOpen2_003406
• MLS002693638
• 2,2-Dinitrodiphenylamine
• Bis(2-nitrophenyl)amine; 2,2'-Dinitrodiphenylamine; 2-Nitro-N-(2-nitrophenyl)aniline; 2,2'-Dinitrophenylamine; Diphenylamine, 2,2'-dinitro-;

• MDL： MFCD01861530
• Inchi： 1S/C12H9N3O4/c16-14(17)11-7-3-1-5-9(11)13-10-6-2-4-8-12(10)15(18)19/h1-8,13H
• InChI Key： RENCFAVKFWOLJJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 259.05900
• Monoisotopic Mass: 259.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.446
• Boiling Point: 406 °C at 760 mmHg
• Flash Point: 406 °C at 760 mmHg
• Refractive Index: 1.693
• PSA: 103.67000
• LogP: 4.36600

Additional information on 2,2'-Dinitrodiphenylamine

2,2'-Dinitrodiphenylamine (CAS No. 18264-71-6): Properties, Applications, and Industry Insights

2,2'-Dinitrodiphenylamine (CAS No. 18264-71-6) is a specialized organic compound with significant industrial relevance. This yellow crystalline solid belongs to the nitroaromatic compounds family, characterized by its unique molecular structure featuring two nitro groups attached to a diphenylamine backbone. The compound's distinct chemical properties make it valuable for various technical applications, particularly in material science and specialty chemical formulations.

The molecular formula of 2,2'-dinitrodiphenylamine is C12H9N3O4, with a molecular weight of 259.22 g/mol. Its chemical structure contributes to several interesting characteristics, including moderate solubility in organic solvents and thermal stability up to 200°C. Researchers have studied this compound extensively for its electronic properties, which stem from the conjugated system created by the aromatic rings and nitro substituents. These properties make it potentially useful in electronic materials and advanced polymer systems.

In industrial applications, 2,2'-Dinitrodiphenylamine 18264-71-6 serves primarily as an intermediate in the synthesis of more complex chemical compounds. Its role in creating high-performance polymers has gained attention in recent years, particularly for materials requiring specific thermal or electronic properties. The compound's ability to participate in various chemical reactions, including reduction and substitution processes, makes it versatile for synthetic chemistry applications.

Recent studies have explored the potential of 2,2'-dinitrodiphenylamine derivatives in energy storage systems, aligning with current market demands for improved battery technologies. The compound's redox-active properties suggest possible applications in next-generation energy materials, though research in this area remains ongoing. This connection to renewable energy technologies positions the compound as potentially relevant to sustainability-focused industries.

The global market for specialty chemical intermediates like 2,2'-Dinitrodiphenylamine has shown steady growth, driven by increasing demand from the advanced materials sector. Manufacturers have optimized production processes to meet both quality and environmental standards, with particular attention to waste reduction and energy efficiency. Analytical techniques such as HPLC and GC-MS ensure product purity, which is critical for research and industrial applications.

From a safety perspective, proper handling procedures should be followed when working with 2,2'-dinitrodiphenylamine CAS 18264-71-6, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds apply. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers.

Research into nitroaromatic compounds continues to reveal new potential applications for materials like 2,2'-Dinitrodiphenylamine. Recent publications have investigated its use in photovoltaic materials and as a building block for functional dyes. The compound's electronic properties make it particularly interesting for optoelectronic applications, where controlled electron transfer is essential.

Quality control measures for 2,2'-dinitrodiphenylamine production typically involve multiple analytical steps to ensure consistency. Specifications often include purity levels exceeding 98%, with strict limits on residual solvents and byproducts. These quality standards make the material suitable for both research purposes and industrial-scale applications where batch-to-batch consistency is crucial.

The synthesis of 2,2'-Dinitrodiphenylamine 18264-71-6 typically involves nitration reactions of appropriate precursor compounds. Process optimization has focused on improving yield and reducing environmental impact, reflecting broader industry trends toward green chemistry principles. Modern synthetic approaches emphasize catalyst efficiency and reduced waste generation.

For researchers and industry professionals seeking information about 2,2'-dinitrodiphenylamine properties or 2,2'-dinitrodiphenylamine applications, current literature provides detailed characterization data. The compound's UV-Vis absorption spectrum, NMR characteristics, and crystallographic data have been well-documented, facilitating its identification and study in various contexts.

As with many specialty organic compounds, the pricing and availability of 2,2'-Dinitrodiphenylamine can vary based on purity requirements and order quantities. Suppliers typically offer both small-scale quantities for research purposes and bulk quantities for industrial applications. The compound's niche applications contribute to its status as a low-volume high-value chemical in the specialty chemicals market.

Looking forward, the potential applications of 2,2'-dinitrodiphenylamine derivatives continue to expand, particularly in materials science. Ongoing research explores its incorporation into smart materials and responsive polymer systems, areas that align with current technological trends. The compound's versatility ensures it remains an interesting subject for both academic and industrial research communities.

Environmental considerations for 2,2'-Dinitrodiphenylamine production and use follow standard protocols for nitroaromatic compounds. While not classified as a persistent environmental pollutant, proper disposal methods should be observed. Recent developments in green chemistry approaches have led to improved synthetic methods with reduced environmental impact.

For those working with 2,2'-dinitrodiphenylamine CAS 18264-71-6, understanding its chemical behavior is essential. The compound's reactivity patterns, particularly the electron-withdrawing effects of its nitro groups, influence its participation in various chemical transformations. This knowledge enables researchers to fully exploit its potential as a synthetic building block.

The analytical characterization of 2,2'-Dinitrodiphenylamine employs standard techniques including infrared spectroscopy, mass spectrometry, and various chromatographic methods. These analytical tools provide comprehensive data about the compound's purity and structural characteristics, ensuring its proper identification and quality assessment in both research and industrial settings.